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Compound of Interest

2-Fluoro-1-(2-
Compound Name:
fluorophenyl)ethanone

CAS No.: 1402412-84-3

Cat. No.: B2660542

Get Quote

Executive Summary

2-Fluoro-1-(2-fluorophenyl)ethanone (CAS: 345-29-9 / 445-27-2 variant) is a fluorinated
alpha-halo ketone. Unlike standard organic solvents, this compound presents a dual-hazard
profile: it is a halogenated organic capable of generating hydrofluoric acid (HF) upon
combustion, and it possesses an alpha-halo carbonyl motif, rendering it a potential alkylating
agent and lachrymator.

Immediate Action Required:
¢ Segregate strictly into "Halogenated Solvent" waste streams.
» Prohibit mixing with strong bases or amines (risk of exothermic polymerization).

» Designate for high-temperature incineration with alkaline scrubbing.

Part 1: Chemical Identification & Hazard Profiling
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Accurate disposal begins with precise identification. This compound is often used as a
pharmaceutical intermediate and must be treated as a reactive building block, not a passive

solvent.
Table 1: Physicochemical Waste Profile
Parameter Data Operational Implication
_ 2-Fluoro-1-(2- Primary identifier for waste
Chemical Name )
fluorophenyl)ethanone manifest.[1][2][3]
2,2'-Difluoroacetophenone; Check old inventory for these
Synonyms ) )
Phenacyl fluoride deriv. names.
CAS Number 345-29-9 (Common variant) Use for regulatory tracking.
High Fluorine Content:
Molecular Formula CsHeF20 Generates HF during
incineration.
) ) Classifies as Combustible
Flash Point ~80°C (Estimate)
(Class llIIA/IV).
o Susceptible to nucleophilic
Reactivity Group Alpha-Halo Ketone )
attack; potential lachrymator.
o Not P-listed, but requires
Characteristic Waste
RCRA Status hazardous waste

(Ignitable/Toxic)
management.

The "Alpha-Halo" Risk Factor

Expert Insight: The fluorine atom at the alpha position (adjacent to the carbonyl) increases the
electrophilicity of the carbon. While less reactive than its chloro- or bromo- analogs, it can still
act as an alkylating agent.

» Disposal Consequence: Do not consolidate this waste with "Waste Amines" or "Waste
Caustics." The reaction can generate heat and toxic vapors in the waste drum.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.fi/store/msds?partNumber=11421577&countryCode=FI&language=en
https://esd.uga.edu/rcra-compliance/epa-hazardous-waste-codes
https://www.fishersci.fr/store/msds?partNumber=10686492&countryCode=FR&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2660542?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etychoeie,Az?ilte:SIgy Sltjrilcineg

Part 2: Pre-Disposal Segregation (Self-Validating
System)

To ensure safety, we implement a Self-Validating Segregation System. This logic tree prevents

the most common laboratory accident: incompatible waste mixing.

Workflow 1: Waste Stream Decision Logic

The following decision tree dictates where this specific chemical must be placed.

Waste: 2-Fluoro-1-(2-fluorophenyl)ethanone

Is it Halogenated?

Yes (Contains F)

. . STREAM A: Non-Halogenated
?
Contains Strong Bases/Amines? (DO NOT USE)

No Yes

SUIRIZAN] Ek [REIEEEReE Cliggnes Requires Neutralization/Separation

(CORRECT STREAM)

Figure 1: Segregation Logic. The presence of Fluorine mandates Stream B to ensure HF scrubbing during incineration.

Click to download full resolution via product page

Storage Protocols prior to Pickup[4]

» Container Material: Use High-Density Polyethylene (HDPE) or Glass. Avoid metal containers
if the waste stream is potentially acidic, as fluorides can corrode steel over time.

e Labeling: The tag must explicitly state:

o "Hazardous Waste - Halogenated Solvent"[4]
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o Constituents: "2-Fluoro-1-(2-fluorophenyl)ethanone™

o Hazard Checkboxes: [x] Irritant [x] Combustible

o Headspace: Leave at least 10% headspace in the container to accommodate thermal
expansion.

Part 3: The Disposal Protocol (Step-by-Step)

This section details the cradle-to-grave lifecycle for the compound.

Step 1: Waste Consolidation

e Do: Pour into the "Halogenated Solvents" carboy.

o Don't: Pour into the "Aqueous Acid/Base" stream. This compound has low water solubility
and will form a separate layer, complicating treatment.

o Don't: Pour down the sink. This is a strict violation of the Clean Water Act and local POTW
(Publicly Owned Treatment Works) regulations.

Step 2: Commercial Disposal (The Incineration
Requirement)

As the generator, you must ensure your waste vendor utilizes the correct destruction method.
e Method: Rotary Kiln Incineration.
» Critical Parameter: The facility must have a Wet Gas Scrubber.

o The Mechanism: When 2-Fluoro-1-(2-fluorophenyl)ethanone is burned, the carbon
backbone oxidizes to COz, but the fluorine atoms convert to Hydrogen Fluoride (HF) gas.

Standard fuel blending facilities (cement kilns) often reject high-fluorine waste because HF
destroys the refractory brick lining of the kiln.

Step 3: Manifest Coding
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When filling out the waste manifest (e.g., EPA Form 8700-22), use the following codes (subject
to local verification):

» DOOL1: If the specific waste mixture has a flashpoint < 60°C.
o State-Specific Codes: (e.g., California may require specific codes for halogenated organics).

Part 4: Emergency Contingencies
Spill Response Workflow

If a container breaks, the alpha-halo ketone nature creates a respiratory and lachrymatory
hazard.

1. Evacuate & Ventilate 2. Don PPE 3. Absorb > 4. Solvent Wash 5. Seal & Label
(Lachrymator Risk) (Nitrile Gloves + Resp) (Vermiculite/Sand) (Acetone/Ethanol) (Double Bag)

Figure 2: Spill Response. Ventilation is critical due to potential respiratory irritation.

Click to download full resolution via product page
Specific Cleanup Steps:

o Ventilation: Immediately increase air exchange. If the smell is pungent (lachrymatory),
evacuate the immediate area.

o Absorbent: Use inert clay (Vermiculite) or a dedicated organic spill pad. Do not use sawdust
(combustible).

» Decontamination: After picking up the solid, wipe the surface with acetone or ethanol to
solubilize the remaining organic residue, then wash with soap and water.

» Disposal of Debris: All contaminated rags and absorbents must be treated as Hazardous
Waste (Solid, Halogenated) and incinerated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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